Cas no 2229242-26-4 (1-(1-ethyl-1H-1,2,4-triazol-5-yl)cyclobutane-1-carbonitrile)

• Product Name: 1-(1-ethyl-1H-1,2,4-triazol-5-yl)cyclobutane-1-carbonitrile
• CAS No: 2229242-26-4
• MF: C₉H₁₂N₄
• MW: 176.21838092804
• CID: 6410540
• PubChem ID: 165857030
• Update Time: 2025-06-08

1-(1-ethyl-1H-1,2,4-triazol-5-yl)cyclobutane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-(1-ethyl-1H-1,2,4-triazol-5-yl)cyclobutane-1-carbonitrile
• EN300-1779337
• 2229242-26-4

• Inchi： 1S/C9H12N4/c1-2-13-8(11-7-12-13)9(6-10)4-3-5-9/h7H,2-5H2,1H3
• InChI Key： APFPTBDVWORSIY-UHFFFAOYSA-N
• SMILES： N1(CC)C(C2(C#N)CCC2)=NC=N1

Computed Properties

• Exact Mass: 176.106196400g/mol
• Monoisotopic Mass: 176.106196400g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 54.5Ų

Additional information on 1-(1-ethyl-1H-1,2,4-triazol-5-yl)cyclobutane-1-carbonitrile

Comprehensive Overview of 1-(1-ethyl-1H-1,2,4-triazol-5-yl)cyclobutane-1-carbonitrile (CAS No. 2229242-26-4)

1-(1-ethyl-1H-1,2,4-triazol-5-yl)cyclobutane-1-carbonitrile, with the CAS number 2229242-26-4, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This molecule features a unique combination of a cyclobutane ring and a 1,2,4-triazole moiety, making it a valuable scaffold for drug discovery and material science applications. Its structural complexity and functional groups contribute to its versatility in synthetic chemistry, particularly in the development of novel bioactive molecules.

The compound's 1,2,4-triazole ring is a well-known pharmacophore, often associated with antimicrobial, antifungal, and anti-inflammatory properties. Researchers are increasingly exploring its potential in designing next-generation therapeutics, especially in the context of drug-resistant infections and chronic inflammatory diseases. The ethyl substitution on the triazole ring enhances its lipophilicity, which can improve membrane permeability—a critical factor in drug bioavailability. Meanwhile, the cyclobutane core introduces conformational rigidity, potentially optimizing target binding affinity.

In agrochemical applications, 1-(1-ethyl-1H-1,2,4-triazol-5-yl)cyclobutane-1-carbonitrile has shown promise as an intermediate for crop protection agents. Its structural motifs align with trends in sustainable agriculture, where low-toxicity, high-efficiency compounds are prioritized. The carbonitrile group further expands its reactivity, enabling derivatization into herbicides or fungicides with tailored environmental profiles. This aligns with global demands for eco-friendly pesticides amid growing regulatory scrutiny.

Synthetic accessibility is another highlight of this compound. Modern flow chemistry techniques and catalyzed cycloadditions have streamlined its production, addressing industrial-scale needs while minimizing waste—a key consideration in green chemistry initiatives. Computational studies leveraging AI-driven molecular modeling have also accelerated its optimization, reducing trial-and-error in R&D pipelines.

From a commercial perspective, CAS 2229242-26-4 is gaining traction in specialty chemical markets. Patent analyses reveal its inclusion in several IP-protected formulations, particularly in oncology and CNS drug candidates. Its relevance to precision medicine is underscored by its ability to modulate biological pathways with high selectivity—a trending focus in personalized therapeutics.

Ongoing studies investigate its role in bioconjugation for diagnostic probes, capitalizing on the triazole's "click chemistry" compatibility. This positions the compound at the intersection of theranostics—a field merging therapy and diagnostics, which dominates current biomedical innovation discussions.

Quality control protocols for 1-(1-ethyl-1H-1,2,4-triazol-5-yl)cyclobutane-1-carbonitrile emphasize HPLC and LC-MS characterization, ensuring compliance with ICH guidelines for impurities. Such rigor meets the pharmaceutical industry's escalating standards for API purity, particularly for GMP manufacturing.

In material science, its π-conjugated system and electron-withdrawing nitrile group suggest utility in organic electronics, such as OLED emissive layers or photovoltaic materials—an area experiencing exponential growth due to renewable energy investments.

Despite its promise, challenges like metabolic stability optimization and scale-up synthesis costs require further investigation. Collaborative efforts between academia and industry are vital to unlock its full potential while adhering to REACH regulations and other compliance frameworks.

In summary, 1-(1-ethyl-1H-1,2,4-triazol-5-yl)cyclobutane-1-carbonitrile exemplifies the convergence of medicinal chemistry and advanced manufacturing technologies. Its multifaceted applications across healthcare, agriculture, and materials science make it a compelling subject for ongoing research and commercial development in alignment with 21st-century scientific priorities.